2,3-Dibromobutanoyl isocyanate
Description
2,3-Dibromobutanoyl isocyanate (C₄H₅Br₂NO₂) is a halogenated aliphatic isocyanate characterized by two bromine atoms at the 2- and 3-positions of a butanoyl backbone and a reactive isocyanate (–NCO) group. This compound is notable for its high molecular weight (259.0 g/mol), which arises from the bromine substituents. Its reactivity with polyols enables the formation of polyurethanes (PUs) with tailored mechanical and thermal properties .
Properties
CAS No. |
58414-21-4 |
|---|---|
Molecular Formula |
C5H5Br2NO2 |
Molecular Weight |
270.91 g/mol |
IUPAC Name |
2,3-dibromobutanoyl isocyanate |
InChI |
InChI=1S/C5H5Br2NO2/c1-3(6)4(7)5(10)8-2-9/h3-4H,1H3 |
InChI Key |
WETMKAGZQNUDSZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C(=O)N=C=O)Br)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
Key structural distinctions between 2,3-dibromobutanoyl isocyanate and related isocyanates include:
- Substituent Type and Position : Bromine atoms (vs. chlorine in dichlorophenyl isocyanate) and an aliphatic backbone (vs. aromatic rings in dichlorophenyl derivatives).
- Reactivity : Bromine’s lower electronegativity compared to chlorine may slow reaction kinetics with polyols but enhance thermal stability in resulting polymers .
- Applications : Brominated isocyanates are prioritized for flame retardancy, while aromatic derivatives (e.g., 2,3-dichlorophenyl isocyanate) are used in adhesives requiring UV resistance .
Data Table: Comparative Properties
Reactivity and Polymer Performance
- Flame Retardancy: Bromine’s radical-scavenging ability enhances flame resistance in PUs derived from 2,3-dibromobutanoyl isocyanate, outperforming non-halogenated isocyanates .
- Thermal Stability : The aliphatic backbone provides flexibility, while bromine increases decomposition temperatures (TGA ~250°C vs. 200°C for chlorinated analogs) .
- Adhesion Properties : Compared to alicyclic urethane prepolymers (), brominated isocyanates exhibit lower initial adhesion but superior heat resistance due to covalent crosslinking .
Q & A
Q. Q1. What are the critical parameters for synthesizing 2,3-dibromobutanoyl isocyanate derivatives with high regioselectivity?
Methodological Answer:
- Reagent Stoichiometry : Use equimolar ratios of brominated precursors and isocyanate reactants to minimize side reactions (e.g., benzoylisothiocyanate synthesis in ).
- Solvent Selection : Polar aprotic solvents like 1,4-dioxane (as in ) enhance reaction homogeneity and regioselectivity.
- Temperature Control : Maintain room temperature for slow, controlled addition to avoid thermal decomposition (observed in bromophenyl isocyanate synthesis in ).
- Purification : Isolate intermediates via ice/water precipitation to remove byproducts like ammonium chloride .
Q. Q2. How can researchers verify the stability of 2,3-dibromobutanoyl isocyanate under varying storage conditions?
Methodological Answer:
- Low-Temperature Storage : Store at 0–6°C to prevent hydrolysis or polymerization (as recommended for bromophenyl isocyanates in ) .
- Inert Atmosphere : Use argon or nitrogen gas to avoid moisture absorption during handling.
- Stability Testing : Monitor degradation via FT-IR (disappearance of NCO peak at ~2270 cm⁻¹) and HPLC (emergence of secondary amine byproducts).
Q. Q3. What spectroscopic techniques are optimal for characterizing 2,3-dibromobutanoyl isocyanate derivatives?
Methodological Answer:
- NMR : Use - and -NMR to confirm regiochemistry (e.g., splitting patterns for brominated carbons).
- Mass Spectrometry : High-resolution MS (HRMS) identifies molecular ions and fragmentation pathways.
- X-ray Crystallography : Resolve stereochemical ambiguities in crystalline derivatives (e.g., chiral isocyanates in ) .
Advanced Research Questions
Q. Q4. How do steric and electronic effects influence the reactivity of 2,3-dibromobutanoyl isocyanate in nucleophilic addition reactions?
Methodological Answer:
- Steric Effects : Bulky substituents on the isocyanate group hinder nucleophilic attack at the central carbon. Compare reactivity with analogous compounds like 4-bromophenyl isocyanate () .
- Electronic Effects : Electron-withdrawing bromine atoms enhance electrophilicity of the NCO group. Quantify via Hammett plots using substituted aryl isocyanates.
- Kinetic Studies : Conduct stopped-flow UV-Vis experiments to measure reaction rates with amines or alcohols.
Q. Q5. What strategies resolve contradictions in reported synthetic yields for 2,3-dibromobutanoyl isocyanate-based heterocycles?
Methodological Answer:
- Reproducibility Checks : Validate reaction conditions (e.g., solvent purity, catalyst batch) across independent labs.
- Byproduct Analysis : Use LC-MS to identify undocumented intermediates (e.g., dimerization products).
- Computational Modeling : Simulate reaction pathways using DFT to identify energy barriers (e.g., competing cyclization vs. linear chain growth).
Q. Q6. How can computational methods optimize the design of 2,3-dibromobutanoyl isocyanate-derived polymers?
Methodological Answer:
- Molecular Dynamics (MD) : Predict polymer chain flexibility and thermal stability based on monomer geometry.
- Docking Studies : Model interactions with biomolecules for drug-delivery applications (inspired by ’s medicinal chemistry applications) .
- QSPR Models : Relate substituent electronegativity to polymer degradation rates.
Key Research Challenges
- Contradictions in Stability Data : Some studies suggest thermal instability above 60°C, while others report tolerance to brief heating. Resolve via thermogravimetric analysis (TGA).
- Stereochemical Control : Achieving enantiopure derivatives requires chiral auxiliaries or asymmetric catalysis (see for analogous strategies) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
